4-{1-cyano-2-[4-(dimethylamino)phenyl]vinyl}benzonitrile
Overview
Description
4-{1-cyano-2-[4-(dimethylamino)phenyl]vinyl}benzonitrile is a useful research compound. Its molecular formula is C18H15N3 and its molecular weight is 273.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 273.126597491 g/mol and the complexity rating of the compound is 457. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Behavior in Acidic Media
A study by Yalysheva et al. (1986) investigated the hydrolysis of substituted pyrimidinones, including derivatives similar to 4-{1-cyano-2-[4-(dimethylamino)phenyl]vinyl}benzonitrile, in acidic media. The research revealed complex reactions leading to various novel compounds, including 3-cyano- and 3-carbamido-4-benzyl-amino-2-pyridones, demonstrating the compound's chemical reactivity and potential for creating new chemical entities (Yalysheva et al., 1986).
Nonlinear Optical Properties
Kim et al. (2017) explored the nonlinear optical properties of centrosymmetric donor-π-acceptor systems related to this compound. The study revealed the impact of the position of electron-withdrawing cyano groups on the 1-photon and 2-photon absorption behaviors, indicating the potential for applications in optical technologies (Kim et al., 2017).
Nonlinear Optical Responses
Mydlova et al. (2020) conducted experimental and computational studies on molecules based on (-1-cyanovinyl)benzonitrile for nonlinear optical (NLO) applications. The findings showed that incorporating these molecules into a PMMA matrix can significantly enhance NLO responses, suggesting their use in advanced optical materials (Mydlova et al., 2020).
Optical Waveguiding and Bending Features
Lu et al. (2020) discovered that an organic single crystal of (Z)-4-(1-cyano-2-(4-(dimethylamino)phenyl)vinyl)benzonitrile could bend under physical or chemical stress. This unique feature, combined with its bright orange-yellow emission and low-loss optical waveguide properties, opens possibilities for its use in flexible optical devices (Lu et al., 2020).
Properties
IUPAC Name |
4-[(E)-1-cyano-2-[4-(dimethylamino)phenyl]ethenyl]benzonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3/c1-21(2)18-9-5-14(6-10-18)11-17(13-20)16-7-3-15(12-19)4-8-16/h3-11H,1-2H3/b17-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPBOIBXLODEIAU-BOPFTXTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=C(C#N)C2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.